5-Tert-butyl-2-methoxy-1-methylsulphanyl-3-nitro-benzene
Description
5-Tert-butyl-2-methoxy-1-methylsulphanyl-3-nitro-benzene is a useful research compound. Its molecular formula is C12H17NO3S and its molecular weight is 255.34 g/mol. The purity is usually 95%.
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Properties
CAS No. |
1215032-00-0 |
|---|---|
Molecular Formula |
C12H17NO3S |
Molecular Weight |
255.34 g/mol |
IUPAC Name |
5-tert-butyl-2-methoxy-1-methylsulfanyl-3-nitrobenzene |
InChI |
InChI=1S/C12H17NO3S/c1-12(2,3)8-6-9(13(14)15)11(16-4)10(7-8)17-5/h6-7H,1-5H3 |
InChI Key |
KQHFYALGHKOVKK-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C(=C1)SC)OC)[N+](=O)[O-] |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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